Cas no 1785176-33-1 (2-Amino-[1,2,4]triazolo[1,5-a]pyridine-6-carbaldehyde)

• Product Name: 2-Amino-[1,2,4]triazolo[1,5-a]pyridine-6-carbaldehyde
• CAS No: 1785176-33-1
• MF: C₇H₆N₄O
• MW: 162.148740291595
• CID: 4828119
• Update Time: 2025-05-20

2-Amino-[1,2,4]triazolo[1,5-a]pyridine-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Amino-[1,2,4]triazolo[1,5-a]pyridine-6-carbaldehyde

• Inchi： 1S/C7H6N4O/c8-7-9-6-2-1-5(4-12)3-11(6)10-7/h1-4H,(H2,8,10)
• InChI Key： QISUVHYCZIZHCD-UHFFFAOYSA-N
• SMILES： O=CC1C=CC2=NC(N)=NN2C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• XLogP3: -0.1
• Topological Polar Surface Area: 73.3

Additional information on 2-Amino-[1,2,4]triazolo[1,5-a]pyridine-6-carbaldehyde

Comprehensive Overview of 2-Amino-[1,2,4]triazolo[1,5-a]pyridine-6-carbaldehyde (CAS No. 1785176-33-1)

2-Amino-[1,2,4]triazolo[1,5-a]pyridine-6-carbaldehyde (CAS No. 1785176-33-1) is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and material science. This compound, characterized by its unique triazolopyridine scaffold, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its structural features, including the amino and aldehyde functional groups, make it a valuable building block for the development of pharmaceuticals, agrochemicals, and advanced materials.

The growing interest in 2-Amino-[1,2,4]triazolo[1,5-a]pyridine-6-carbaldehyde is driven by its potential applications in drug discovery. Researchers are particularly intrigued by its ability to act as a precursor for kinase inhibitors, which are pivotal in targeting diseases such as cancer and inflammatory disorders. The compound's triazolopyridine core is known to enhance binding affinity and selectivity, making it a hot topic in structure-activity relationship (SAR) studies. Additionally, its aldehyde group offers a reactive site for further derivatization, enabling the creation of diverse chemical libraries for high-throughput screening.

In the context of material science, 2-Amino-[1,2,4]triazolo[1,5-a]pyridine-6-carbaldehyde has shown promise in the development of organic electronic devices. Its conjugated system and electron-rich triazolopyridine ring contribute to its potential use in OLEDs (organic light-emitting diodes) and photovoltaic cells. The compound's ability to form stable complexes with metals also opens doors for applications in catalysis and sensors, aligning with the current trend toward sustainable and efficient technologies.

From a synthetic perspective, the preparation of 2-Amino-[1,2,4]triazolo[1,5-a]pyridine-6-carbaldehyde involves multi-step reactions, often starting from readily available pyridine derivatives. Recent advancements in green chemistry have focused on optimizing these synthetic routes to minimize waste and improve yields. This aligns with the broader industry shift toward environmentally friendly and cost-effective production methods, a topic frequently searched by professionals in the field.

The compound's stability and solubility profile are also subjects of ongoing research. Understanding its physicochemical properties is crucial for its successful integration into various applications. For instance, its solubility in polar solvents makes it suitable for aqueous-based reactions, while its thermal stability is advantageous for high-temperature processes. These attributes are often explored in forums and publications, reflecting the compound's relevance in both academic and industrial settings.

In summary, 2-Amino-[1,2,4]triazolo[1,5-a]pyridine-6-carbaldehyde (CAS No. 1785176-33-1) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and advanced materials. Its unique structural features and reactivity make it a valuable asset in modern chemistry, addressing key challenges in drug development and sustainable technology. As research continues to uncover its full potential, this compound is poised to remain a focal point in scientific innovation.